3-chloro-N-(6-methoxy-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide

• IUPAC Name: 3-chloro-N-(6-methoxy-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C17H11ClN2O2S2/c1-22-9-6-7-11-13(8-9)24-17(19-11)20-16(21)15-14(18)10-4-2-3-5-12(10)23-15/h2-8H,1H3,(H,19,20,21)
• InChI Key: OBUOCYUMDJKSNJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=C(C4=CC=CC=C4S3)Cl
• Molecular Formula: C17H11ClN2O2S2
• Molecular Weight: 374.9 g/mol

Description

3-chloro-N-(6-methoxy-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide is a synthetic compound used in scientific research for its potential therapeutic properties. It is a member of the benzothiophene family of compounds, which have been studied for their ability to modulate various biological pathways.

Scientific Research Applications

Antimicrobial Activity

The synthesis and evaluation of new pyridine derivatives, including compounds related to the chemical structure of "3-chloro-N-(6-methoxy-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide," have shown variable and modest antimicrobial activity against investigated strains of bacteria and fungi. These findings are based on the synthesis methodologies involving amino substituted benzothiazoles and various carboxylic acids, emphasizing the potential for developing antimicrobial agents from similar chemical structures (Patel, Agravat, & Shaikh, 2011).

Anti-Inflammatory Properties

Research indicates that derivatives of benzothiophene and benzothiazole, structurally similar to "this compound," have been synthesized as part of efforts to identify novel anti-inflammatory agents. The structural relation to compounds with reported anti-inflammatory activity suggests a potential for these derivatives to serve as frameworks for developing new anti-inflammatory drugs (Moloney, 2000).

Synthesis Methodologies for Novel Compounds

The chemical synthesis processes involving chloro- and methoxy-substituted benzothiophene and benzothiazole cores have been explored for creating a wide array of compounds with potential biological activities. For instance, the synthesis of Schiff base ester liquid crystals using a benzothiazole core demonstrates the versatility of these chemical structures in creating materials with specific mesomorphic properties, which could have applications in electronic displays and sensors (Ha et al., 2010).